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Compound of Interest

Compound Name: 4-Methylnicotinic acid

Cat. No.: B1296157 Get Quote

Essential Safety and Handling Guide for 4-
Methylnicotinic Acid
This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for handling 4-Methylnicotinic acid. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical Identification and Hazards

Property Information

Chemical Name 4-Methylnicotinic acid

Synonyms 4-Methylpyridine-3-carboxylic acid

CAS Number 3222-50-2

Molecular Formula C7H7NO2

Hazard Statements

Causes skin irritation.[1][2][3] Causes serious

eye irritation.[1][2][3] May cause respiratory

irritation.[1][2][3]

Signal Word Warning[1]
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Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling 4-Methylnicotinic acid.

Protection Type Recommended Equipment Specifications

Eye/Face Protection
Safety goggles with side

protection or face shield.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[4]

Hand Protection Chemical-resistant gloves.

Check for chemical

compatibility and remove

gloves with care to avoid skin

contamination.[1]

Skin and Body Protection

Laboratory clothing or a

complete suit protecting

against chemicals.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[4]

Respiratory Protection

Use a particulate filter

respirator (type P95 US or P1

EU EN 143) for nuisance

exposures. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[4]

To be used if ventilation is

inadequate or for emergency

situations.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of 4-Methylnicotinic acid and

the safety of laboratory personnel.
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Procedure Guideline

Handling

Use only in a chemical fume hood or a well-

ventilated area.[3] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[1][3] Avoid contact

with skin, eyes, and clothing.[5] Wash hands

thoroughly after handling.[1]

Storage

Store in a cool, dry, and well-ventilated place.[1]

[5] Keep the container tightly closed.[1][5] Store

under an inert atmosphere as it is air-sensitive.

[1]

Emergency and First-Aid Protocols
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing.[3] If skin irritation

persists, call a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing for at least 15 minutes

and get medical attention.[1]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting.[6] Call

a physician or Poison Control Center

immediately.[6]
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Spill and Disposal Management
Proper containment and disposal of 4-Methylnicotinic acid are essential to prevent

environmental contamination and further exposure.

Action Procedure

Spill Cleanup

Wear appropriate PPE.[3] For solid spills, sweep

up and shovel into suitable containers for

disposal.[1] For liquid spills, mix with sand or

other inert absorbent material before collection.

[3] Avoid dust formation.[1]

Waste Disposal

Dispose of contents and container to an

approved waste disposal plant.[1] Waste is

classified as hazardous and must be disposed

of in accordance with local, regional, and

national regulations.[6] Do not empty into drains

or release into the environment.[1][3]

Safety Workflow for Handling 4-Methylnicotinic Acid
The following diagram outlines the procedural flow for safely handling 4-Methylnicotinic acid,

from preparation to disposal.
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Preparation

Handling

Post-Handling Emergency

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Area
(Fume Hood)

Weigh Solid Chemical

Proceed to Handling

Dissolve in Solvent

Spill Personal ExposureDecontaminate Work Area

Complete Handling

Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Follow Spill Cleanup Protocol Follow First-Aid Measures

Click to download full resolution via product page

Caption: Workflow for handling 4-Methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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